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Global CFC-11 Emissions: A Comparative
Analysis of Geographical Regions
An objective comparison of regional contributions to the unexpected rise in CFC-11 emissions

post-2010, supported by atmospheric monitoring data and modeling.

Introduction
Following the global phase-out of chlorofluorocarbon-11 (CFC-11) production in 2010 under the

Montreal Protocol, a steady decline in its atmospheric concentrations was anticipated.[1][2][3]

However, scientific observations revealed an unexpected slowdown in this decline after 2012,

indicating a resurgence in global emissions.[2][4][5][6] This guide provides a comparative

analysis of CFC-11 emissions from different geographical regions, focusing on the period of

this unexpected increase and its subsequent reduction. The analysis is based on data from

global atmospheric monitoring networks and sophisticated atmospheric modeling studies.
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Data Presentation: Regional CFC-11 Emission
Estimates
The following table summarizes the quantitative data on CFC-11 emissions from key

geographical regions, providing a comparative view of their contributions to the global total,

particularly during the period of renewed emissions.
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Geographical
Region

Time Period
Average Annual
Emissions
(Gg/year)

Key Findings

Global 2002–2012 54 ± 3

Baseline emissions

prior to the

unexpected increase.

[5]

2014–2016 67 ± 3

An increase of 13 ± 5

Gg/year compared to

the 2002-2012

average.[5]

2014–2017 75 - 80

Based on

observations from

AGAGE and NOAA

networks.[5]

2018 70 ± 10
Emissions remained

elevated.[4]

2019 52 ± 10

A marked decline of

18 ± 6 Gg/year from

2018 levels.[4][7]

Eastern China 2008–2012 ~7.2 ± 1.5
Pre-increase emission

levels.[7]

2014–2017 13.4 ± 1.7

A significant increase

of 7.0 ± 3.0 Gg/year

from the 2008-2012

average.[5][8]

2014–2018 19 ± 5

Accounting for

approximately a

quarter of global

emissions during this

period.[5]
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2019 ~5.0 ± 1.0

A substantial decline,

indicating effective

mitigation measures.

[7][9]

Asia (Total) 2009–2011
43% of Global

Emissions

The largest contributor

to global CFC-11

emissions.[1]

2016–2018
57% of Global

Emissions

Asia was primarily

responsible for the

global emission

increase.[1]

Temperate Western

Asia & Tropical Asia
2010–2018

Significant

Contribution

Identified as additional

source regions

contributing to the

emission increase.[10]

[11]

Western Europe 2008–2021 2.4 ± 0.4

Emissions showed a

consistent decreasing

trend.[10]

North America 2010–2018
No Significant

Increase

Did not contribute to

the global emission

increase.[1]

Australia 2008-2017
No Significant

Increase

Not a significant

contributor to the

renewed emissions.[9]

Note: Gg/year = gigagrams per year (1 Gg = 1,000 metric tons).

Experimental Protocols
The estimation of regional CFC-11 emissions relies on a combination of high-precision

atmospheric measurements and sophisticated inverse modeling techniques.
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Atmospheric Measurements
Global Monitoring Networks: Continuous, high-frequency measurements of atmospheric

CFC-11 concentrations are conducted at remote sites across the globe by networks such as

the Advanced Global Atmospheric Gases Experiment (AGAGE) and the National Oceanic

and Atmospheric Administration (NOAA) Global Monitoring Laboratory.[4][12] These

networks utilize gas chromatography with electron capture detection (GC-ECD) and mass

spectrometry (GC-MS) for highly accurate and precise measurements of trace gases.[5][12]

Regional Monitoring Stations: In addition to the global network, regional monitoring stations,

such as those in Gosan, South Korea, and Hateruma, Japan, provide crucial data for

pinpointing emission sources.[3][8][13] These stations are strategically located to capture

pollution events from specific industrial regions.

Inverse Modeling
Atmospheric Chemical Transport Models (CTMs): To infer emissions from observed

atmospheric concentrations, scientists use CTMs. These models simulate the transport and

distribution of gases in the atmosphere based on meteorological data. By running the models

in reverse (in an "inverse" mode), they can estimate the location and magnitude of emissions

that best match the observed concentrations at monitoring sites.[4]

Particle Dispersion Models: Models like the Numerical Atmospheric Modeling Environment

(NAME) are used to trace the origin of air masses arriving at measurement stations, helping

to identify the source regions of detected pollutants.[5]

The following diagram illustrates the general workflow for identifying and quantifying regional

CFC-11 emissions.
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Caption: Experimental workflow for CFC-11 emission detection.

Comparative Analysis of Regional Emissions
The data clearly indicates that the unexpected increase in global CFC-11 emissions from 2012

to 2018 was predominantly driven by sources in Asia, with eastern China being the most

significant contributor.[1][8] Studies estimate that eastern China accounted for at least 40-60%

of the global emission increase during this period.[3][8][13] Further research has also

implicated temperate western Asia and tropical Asia as contributing regions.[10][11]

In stark contrast, regions like Western Europe and North America did not show a similar rise in

emissions.[1][10] In fact, emissions from Western Europe continued on a downward trend,

consistent with expectations from the phase-out of CFC-11 and the gradual release from

existing "banks" (e.g., in old insulation foams).[10]

The significant increase in emissions from eastern China was attributed to new, unreported

production and use, in violation of the Montreal Protocol.[6][8] The subsequent sharp decline in

emissions from this region after 2018 suggests that actions taken to curb the illegal production

were effective.[4][7][9]

The logical relationship in the comparative analysis is depicted in the following diagram.
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Caption: Logical flow of the comparative analysis of CFC-11 emissions.

Conclusion
The comparative analysis of regional CFC-11 emissions post-2010 highlights a significant

deviation from the expected global decline, primarily driven by renewed emissions from eastern

Asia, with eastern China being the dominant source. Atmospheric monitoring and inverse

modeling were crucial in identifying and quantifying these emissions. While emissions from

regions like Western Europe continued to decrease as expected, the surge from Asia pointed to

unreported production. The subsequent rapid decline in emissions from eastern China

demonstrates the effectiveness of targeted mitigation efforts. This event underscores the
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critical importance of continuous global atmospheric monitoring to ensure compliance with

international environmental agreements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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